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Compound of Interest

Compound Name: Lignoceric acid-d3

Cat. No.: B3026113 Get Quote

This technical guide provides a comprehensive overview of the molecular weight of lignoceric
acid-d3, a deuterated form of lignoceric acid. It is intended for researchers, scientists, and

professionals in the field of drug development who are working with or have an interest in

stable isotope-labeled compounds.

Introduction to Lignoceric Acid and its Deuterated
Analog
Lignoceric acid, also known as tetracosanoic acid, is a saturated fatty acid with a 24-carbon

chain.[1][2][3] Its chemical formula is C24H48O2.[2][4] It is found in various natural sources,

including wood tar and certain cerebrosides, and is a byproduct of lignin production. In

biochemical research, lignoceric acid is significant in the study of certain metabolic disorders,

such as Zellweger syndrome and adrenoleukodystrophy.

Lignoceric acid-d3 is a stable isotope-labeled version of lignoceric acid where three hydrogen

atoms have been replaced by deuterium atoms. The molecular formula for lignoceric acid-d3
is C24H45D3O2. This labeling is particularly useful in metabolic studies and as an internal

standard in mass spectrometry-based quantification, allowing for the differentiation of the

labeled compound from its endogenous, unlabeled counterpart.
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The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The key difference in the molecular weight between lignoceric acid and

lignoceric acid-d3 arises from the mass difference between hydrogen and its isotope,

deuterium. A deuterium atom contains one proton and one neutron, making it approximately

twice as heavy as a protium atom (the most common isotope of hydrogen), which has only a

single proton.

The precise atomic weight of deuterium is approximately 2.014 atomic mass units (amu). The

following table summarizes the atomic weights of the relevant elements and the calculated

molecular weights of both lignoceric acid and lignoceric acid-d3.

Component Symbol
Atomic Weight
(amu)

Quantity in
Lignoceric
Acid

Quantity in
Lignoceric
Acid-d3

Carbon C ~12.011 24 24

Hydrogen H ~1.008 48 45

Oxygen O ~15.999 2 2

Deuterium D ~2.014 0 3

Compound Formula

Calculated

Molecular Weight

(amu)

Lignoceric Acid C24H48O2 ~368.64

Lignoceric Acid-

d3
C24H45D3O2 ~371.66

Experimental Protocol for Molecular Weight
Verification
The molecular weight of lignoceric acid-d3 is typically confirmed using mass spectrometry.

The following is a generalized protocol for this purpose.

Objective: To verify the molecular weight of a lignoceric acid-d3 sample.
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Materials:

Lignoceric acid-d3 sample

High-purity solvent (e.g., methanol, chloroform)

Mass spectrometer (e.g., a high-resolution instrument such as an Orbitrap or TOF)

Micropipettes and vials

Methodology:

Sample Preparation:

Accurately weigh a small amount of the lignoceric acid-d3 standard.

Dissolve the standard in a suitable high-purity solvent to a final concentration of

approximately 1 µg/mL.

Vortex the solution to ensure complete dissolution.

Instrumentation Setup:

Calibrate the mass spectrometer according to the manufacturer's instructions to ensure

high mass accuracy.

Set up the instrument to operate in negative ion mode, as carboxylic acids readily

deprotonate to form [M-H]⁻ ions.

The mass range should be set to scan for the expected mass-to-charge ratio (m/z) of the

deprotonated lignoceric acid-d3.

Data Acquisition:

Introduce the sample solution into the mass spectrometer, typically via direct infusion or

through a liquid chromatography system.

Acquire the mass spectrum over the specified m/z range.
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Data Analysis:

Examine the resulting mass spectrum for the peak corresponding to the [M-H]⁻ ion of

lignoceric acid-d3.

The expected m/z for the [M-H]⁻ ion would be approximately 370.65 (371.66 - 1.008).

Compare the experimentally determined m/z to the theoretical value to confirm the identity

and isotopic enrichment of the compound.

Sample Preparation

Mass Spectrometry Data Analysis
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Experimental workflow for the molecular weight verification of lignoceric acid-d3.

Hypothetical Signaling Pathway Involvement
Lignoceric acid is a very long-chain fatty acid (VLCFA), and its metabolism is crucial for normal

cellular function. In a hypothetical signaling context, elevated levels of lignoceric acid, as seen

in certain peroxisomal disorders, could trigger downstream cellular responses, such as

inflammatory signaling or apoptosis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3026113?utm_src=pdf-body
https://www.benchchem.com/product/b3026113?utm_src=pdf-body-img
https://www.benchchem.com/product/b3026113?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Membrane Receptor

Signaling Cascade
(e.g., MAP Kinase)

Activates

Lignoceric Acid
(VLCFA)

Binds

Inflammatory Response Apoptosis

Click to download full resolution via product page

Hypothetical signaling pathway involving lignoceric acid.

This diagram illustrates a speculative pathway where an accumulation of lignoceric acid could

potentially activate a cell surface receptor, initiating an intracellular signaling cascade that may

lead to cellular stress responses like inflammation or apoptosis. The use of lignoceric acid-d3
in such studies would be invaluable for tracing its metabolic fate and its direct or indirect effects

on these signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Molecular Weight of Lignoceric
Acid-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026113#lignoceric-acid-d3-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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